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Compound of Interest

Compound Name: ZD 2138

CAS No.: 140841-32-3

Cat. No.: B1663776

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a summary of the available preclinical data on the dosage and

administration of ATI-2138, a dual inhibitor of Interleukin-2-inducible T-cell kinase (ITK) and

Janus kinase 3 (JAK3), in various animal models of autoimmune and inflammatory diseases.

The following protocols are based on published preclinical studies and are intended to serve as

a guide for researchers designing in vivo experiments with ATI-2138.

Mechanism of Action
ATI-2138 is a covalent inhibitor that potently and selectively targets both ITK and JAK3.[1] ITK

is a crucial component of T-cell receptor signaling, and its inhibition can modulate T-cell

activation and differentiation. JAK3 is a key enzyme in the signaling pathway of several

cytokines that are important for lymphocyte function. By inhibiting both ITK and JAK3, ATI-2138

can effectively suppress the activity of multiple T-helper cell subsets, including Th1, Th2, and

Th17, which are implicated in a range of autoimmune and inflammatory conditions.
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The following table summarizes the reported dosages and administration routes of ATI-2138 in

various animal models.

Animal
Model

Species Dosage
Administrat
ion Route

Frequency
Observed
Effects

Collagen-

Induced

Arthritis

Mouse

100, 300, and

1000 ppm in

chow

Oral (in food) Continuous

Significant

reduction in

clinical

arthritis

scores.[1]

Adjuvant-

Induced

Arthritis

Rat
10 and 30

mg/kg
Oral Not specified

Dose-

dependent

reduction in

inflammation

and

histopatholog

y scores.[1]

T-cell

Transfer

Colitis

Mouse
300 ppm in

chow
Oral (in food) Continuous

Reduction in

distal and

proximal

colon and

ileum

histopatholog

y scores.[1]

Experimental Protocols
Note: The following protocols are generalized based on standard preclinical methodologies for

the respective animal models. The exact protocols used in the ATI-2138 studies are not publicly

available in full detail.

Collagen-Induced Arthritis (CIA) in Mice
This model is widely used to study rheumatoid arthritis and to evaluate the efficacy of novel

therapeutics.
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Materials:

Male DBA/1 mice (8-10 weeks old)

Bovine type II collagen (CII)

Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis

Incomplete Freund's Adjuvant (IFA)

ATI-2138 formulated in rodent chow at desired concentrations (100, 300, and 1000 ppm)

Standard rodent chow (for control group)

Protocol:

Induction of Arthritis:

On day 0, emulsify bovine type II collagen with an equal volume of Complete Freund's

Adjuvant.

Administer 100 µL of the emulsion intradermally at the base of the tail of each mouse.

On day 21, provide a booster immunization with 100 µL of an emulsion of bovine type II

collagen and Incomplete Freund's Adjuvant, administered intradermally at the base of the

tail.

Drug Administration:

From day 0 (prophylactic) or upon the first signs of arthritis (therapeutic), house the mice

in cages with free access to either standard chow or chow containing ATI-2138 at the

specified concentrations.

Ensure fresh chow is provided regularly.

Assessment of Arthritis:

Monitor the mice daily for the onset and severity of arthritis.
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Score the clinical signs of arthritis in each paw based on a scale of 0-4 (0 = normal, 1 =

mild swelling and/or erythema, 2 = moderate swelling and erythema, 3 = severe swelling

and erythema, 4 = maximal inflammation with joint rigidity). The maximum score per

mouse is 16.

Measure paw thickness using a digital caliper.

Endpoint Analysis:

At the end of the study (typically 4-6 weeks after the primary immunization), euthanize the

mice.

Collect blood for analysis of inflammatory markers and anti-collagen antibodies.

Harvest paws for histological assessment of joint inflammation, cartilage destruction, and

bone erosion.

Adjuvant-Induced Arthritis (AIA) in Rats
This model is another common approach to study arthritis and test anti-inflammatory

compounds.

Materials:

Female Lewis rats (8-10 weeks old)

Mycobacterium tuberculosis (heat-killed and dried)

Incomplete Freund's Adjuvant (IFA)

ATI-2138

Vehicle for oral administration (e.g., 0.5% methylcellulose)

Protocol:

Induction of Arthritis:
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On day 0, suspend heat-killed Mycobacterium tuberculosis in Incomplete Freund's

Adjuvant.

Inject 100 µL of the adjuvant suspension intradermally into the base of the tail of each rat.

Drug Administration:

Beginning on day 0 (prophylactic) or upon the onset of clinical signs of arthritis

(therapeutic), administer ATI-2138 (10 or 30 mg/kg) or vehicle orally once daily.

Assessment of Arthritis:

Monitor the rats daily for the development of arthritis.

Measure the volume of both hind paws using a plethysmometer.

Score the severity of arthritis in each paw based on a clinical scoring system.

Endpoint Analysis:

At the termination of the experiment (typically 2-3 weeks after induction), euthanize the

rats.

Collect blood for systemic inflammatory marker analysis.

Harvest hind paws for histopathological examination of synovial inflammation and joint

damage.

T-cell Transfer Model of Colitis in Mice
This model is used to investigate the role of T-cells in the pathogenesis of inflammatory bowel

disease.

Materials:

Female C.B-17 SCID mice (6-8 weeks old)

Spleens from healthy donor BALB/c mice
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Antibodies for cell sorting (e.g., anti-CD4, anti-CD45RB)

ATI-2138 formulated in rodent chow (300 ppm)

Standard rodent chow (for control group)

Protocol:

Induction of Colitis:

Isolate splenocytes from donor BALB/c mice.

Purify CD4+ T-cells from the splenocyte population.

Isolate the naive T-cell subset (CD4+CD45RBhigh) using fluorescence-activated cell

sorting (FACS).

Inject 4-5 x 10^5 naive T-cells intraperitoneally into each SCID mouse.

Drug Administration:

Immediately following T-cell transfer, provide the mice with either standard chow or chow

containing 300 ppm of ATI-2138.

Monitoring of Colitis:

Monitor the body weight of the mice weekly.

Observe the mice for clinical signs of colitis, such as loose stool and rectal prolapse.

Endpoint Analysis:

After 6-8 weeks, euthanize the mice.

Harvest the colon and measure its weight and length.

Perform histological analysis of the colon to assess inflammation, crypt damage, and

cellular infiltration.
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Caption: Mechanism of action of ATI-2138.
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Caption: General experimental workflow for in vivo efficacy studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1663776/docs#application-notes-and-protocols-for-
ati-2138-in-preclinical-animal-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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